5,6-Diethyl-nicotinic acid tert-butyl ester
Cat. No. B8375134
M. Wt: 235.32 g/mol
InChI Key: ZBWUXCUVRQHJCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08598208B2
Procedure details
To a solution of 5,6-divinyl-nicotinic acid tert-butyl ester (890 mg, 3.8 mmol) in THF (20 mL) containing some methanol, Pd/C (100 mg, 10% Pd) is added and the mixture is stirred under 1 atm of H2 at rt for 3 h. The catalyst is filtered off and the filtrate is evaporated. The remaining residue is purified by FC (SiO2, EA-heptane) to give 5,6-diethyl-nicotinic acid tert-butyl ester (860 mg) as an oil; LC-MS: tR=0.79 min, [M+1]+=236.14.
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6](=[O:17])[C:7]1[CH:12]=[C:11]([CH:13]=[CH2:14])[C:10]([CH:15]=[CH2:16])=[N:9][CH:8]=1)([CH3:4])([CH3:3])[CH3:2].CO>C1COCC1.[Pd]>[C:1]([O:5][C:6](=[O:17])[C:7]1[CH:12]=[C:11]([CH2:13][CH3:14])[C:10]([CH2:15][CH3:16])=[N:9][CH:8]=1)([CH3:3])([CH3:4])[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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890 mg
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(C1=CN=C(C(=C1)C=C)C=C)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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100 mg
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture is stirred under 1 atm of H2 at rt for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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is added
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FILTRATION
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Type
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FILTRATION
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Details
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The catalyst is filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate is evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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The remaining residue is purified by FC (SiO2, EA-heptane)
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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C(C)(C)(C)OC(C1=CN=C(C(=C1)CC)CC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 860 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 96.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
